Tolperisone hydrochloride

Description

Tolperisone hydrochloride is a centrally acting muscle relaxant . Tolperisone, the active ingredient, is used to alleviate increased muscle tone, especially when associated with neurological conditions . It is often prescribed for conditions like multiple sclerosis, spinal cord injuries, and cerebral issues . Tolperisone works on the spinal cord and brain to ease muscle stiffness without reducing strength, and it also improves blood flow to the muscles, which helps with movement and pain . It is important to note that Tolperisone is not a direct painkiller but rather a muscle relaxant that addresses muscle spasms and tension .

Tolperisone is indicated for treating conditions such as organic neurological disorders that cause increased skeletal muscle tone, including pyramidal tract injuries, multiple sclerosis, myelopathy, and encephalomyelitis . It is also used to treat muscular spasms, contractures, rigidity, and spinal automatism, as well as vascular diseases like obliterative arteriosclerosis, diabetic angiopathy, thromboangiitis obliterans, and Raynaud's disease . While generally considered safe and effective, some individuals may experience side effects such as dizziness, sleepiness, diarrhea, sweating, abdominal pain, and weakness . It is also worth noting that the European Medicines Agency (EMA) has recommended restricting its use to adults with post-stroke spasticity due to concerns about hypersensitivity reactions .

Other muscle relaxants with similar uses include baclofen and tizanidine. Baclofen is often used for muscle spasticity related to multiple sclerosis or spinal cord injuries, acting as a GABA-B receptor agonist to reduce neurotransmitter release in the brain and spinal cord . Tizanidine, on the other hand, is an alpha-2 adrenergic agonist that reduces muscle spasticity by inhibiting nerve impulses . Both Tolperisone and Tizanidine are centrally acting muscle relaxants, but Tolperisone also increases blood supply to muscles .

• CAS No.: 3644-61-9
• Product Name: Tolperisone hydrochloride
• Molecular Formula: C16H24ClNO
• Molecular Weight: 281.82 g/mol
• IUPAC Name: 2-methyl-1-(4-methylphenyl)-3-piperidin-1-ylpropan-1-one;hydrochloride
• Standard InChI: InChI=1S/C16H23NO.ClH/c1-13-6-8-15(9-7-13)16(18)14(2)12-17-10-4-3-5-11-17;/h6-9,14H,3-5,10-12H2,1-2H3;1H
• Standard InChIKey: ZBUVYROEHQQAKL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)C(C)CN2CCCCC2.Cl
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C(C)CN2CCCCC2.Cl
• Synonyms: Hydrochloride, Tolperisone; Midocalm; Mydeton; Mydocalm; Tolperisone; Tolperisone Hydrochloride
• PubChem Compound: 92965
• Last Modified: Dec 06 2024